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Compound of Interest

Compound Name: Methyltartronic acid

Cat. No.: B1607460

An In-depth Technical Guide to Methyltartronic
Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyltartronic acid, also known

as Isomalic acid. It covers its chemical identity, physicochemical properties, and potential
biological significance, with a focus on data relevant to research and development.

Chemical Identity: Synonyms and Alternative Names

Methyltartronic acid is a dicarboxylic acid that is structurally related to tartronic acid and malic
acid. It is scientifically known by its IUPAC name, 2-hydroxy-2-methylpropanedioic acid. Due to
its various representations in chemical literature and databases, a clear understanding of its
synonyms and identifiers is crucial for comprehensive research.
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Nomenclature Type Value Reference

2-hydroxy-2-
IUPAC Name
methylpropanedioic acid

Isomalic acid, 2-Hydroxy-2-
Synonyms methylmalonic acid, DL-

Methyltartronic acid

CAS Registry Number 595-98-2, 595-48-2
Molecular Formula C4HeOs

Molecular Weight 134.09 g/mol

InChi Key LNRVTEQEGXVMEF-

UHFFFAOYSA-N

Physicochemical Properties

Precise experimental data on the physicochemical properties of Methyltartronic acid are not
abundantly available in the public domain. The following table summarizes available data,
including some estimated values which should be considered with caution. For comparison,
data for the related compound Tartronic acid is also provided where available.

Methyltartronic Acid Tartronic Acid (Value

Property _ Reference
(Value) for Comparison)
) ] ] 158-160 °C
Melting Point ~142 °C (estimate)
(decomposes)
Boiling Point ~167.16 °C (estimate) -
) ~1.25 g/cm3
Density . -
(estimate)
pKai ~2.33 (estimate) 2.42
pKaz ~4.55 (estimate) 454

N Soluble in water and
Water Solubility Soluble
alcohol
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Spectral Data

Spectral data is essential for the identification and characterization of Methyltartronic acid.
While raw spectral data is not provided here, the following summarizes the available
information.

« Infrared (IR) Spectroscopy: The National Institute of Standards and Technology (NIST)
database contains a gas-phase IR spectrum for Methyltartronic acid. This spectrum would
be characterized by strong absorptions corresponding to the O-H stretches of the carboxylic
acid and alcohol groups, as well as the C=0 stretch of the carboxylic acid groups.

o Mass Spectrometry (MS): An electron ionization mass spectrum is available in the NIST
database. The fragmentation pattern would be key to confirming the molecular structure.
Expected fragments would arise from the loss of water, carbon dioxide, and cleavage of the
carbon-carbon bonds.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: Detailed *H and 3C NMR data for
Methyltartronic acid is not readily available in public databases. For a molecule with this
structure, one would expect a singlet in the *H NMR spectrum for the methyl protons and
broad signals for the hydroxyl and carboxylic acid protons. The 13C NMR spectrum would
show signals for the methyl carbon, the quaternary carbon bearing the hydroxyl group, and
the two equivalent carboxylic acid carbons.

Experimental Protocols

Detailed, validated experimental protocols for the synthesis, purification, and analysis of
Methyltartronic acid are not extensively published. However, based on its chemical structure,
the following general methodologies would be applicable.

Synthesis

A potential synthetic route to Methyltartronic acid is the oxidation of methylmalonic acid.
Hypothetical Protocol for Oxidation of Methylmalonic Acid:

o Reaction Setup: Dissolve methylmalonic acid in a suitable aqueous solvent. The reaction
vessel should be equipped with a stirrer and temperature control.
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» Oxidizing Agent: A suitable oxidizing agent, such as hydrogen peroxide with a catalyst (e.qg.,
a tungstate salt), would be added dropwise to the solution while maintaining a controlled
temperature.

o Reaction Monitoring: The progress of the reaction can be monitored by techniques such as
Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

o Workup and Purification: Upon completion, the reaction mixture would be subjected to a
standard aqueous workup. This may involve quenching any remaining oxidizing agent,
followed by extraction of the product into an organic solvent. Purification of the crude product
could be achieved by recrystallization from a suitable solvent system or by column
chromatography.

Purification

For purification of Methyltartronic acid, recrystallization is a likely method.
General Recrystallization Protocol:

» Solvent Selection: A suitable solvent or solvent mixture would be one in which
Methyltartronic acid is sparingly soluble at room temperature but highly soluble at elevated
temperatures.

 Dissolution: The crude Methyltartronic acid is dissolved in the minimum amount of the hot
solvent.

» Decolorization: If colored impurities are present, a small amount of activated charcoal can be
added to the hot solution and then removed by hot filtration.

o Crystallization: The hot, saturated solution is allowed to cool slowly to room temperature, and
then potentially cooled further in an ice bath to induce crystallization.

« Isolation: The crystals are collected by vacuum filtration, washed with a small amount of cold
solvent, and then dried under vacuum.

Analysis
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High-Performance Liquid Chromatography (HPLC) is a suitable technique for the analysis of
Methyltartronic acid.

General HPLC Method Parameters:
e Column: Areverse-phase C18 column is commonly used for the analysis of organic acids.

» Mobile Phase: An isocratic or gradient elution with a mixture of an aqueous buffer (e.g.,
phosphate buffer at a low pH to suppress ionization) and an organic modifier (e.g.,
acetonitrile or methanol).

o Detection: UV detection at a low wavelength (e.g., 210 nm) is typically used for carboxylic
acids.

» Quantification: Quantification can be achieved by using a calibration curve prepared from
standards of known concentration.

Biological Significance and Metabolic Pathways

While the specific biological role of Methyltartronic acid is not well-established, its structural
similarity to other key metabolites suggests potential involvement in metabolic pathways.
Notably, the accumulation of organic acids is a hallmark of several inborn errors of metabolism.
It is hypothesized that Methyltartronic acid (as Isomalic acid) could be an intermediate or a
biomarker in certain metabolic disorders.

Putative Role in Inborn Errors of Metabolism

Inborn errors of metabolism are genetic disorders that result in deficient or absent enzyme
activity, leading to the accumulation of specific metabolites. The presence of unusual organic
acids in blood and urine is often diagnostic for these conditions. Given its structure, it is
plausible that Methyltartronic acid could accumulate in disorders affecting branched-chain
amino acid metabolism or other related pathways.

Below is a hypothetical workflow for the investigation of Methyltartronic acid as a potential
biomarker for an inborn error of metabolism.
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Workflow for Investigating Methyltartronic Acid as a Biomarker.
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Hypothesized Metabolic Pathway

The following diagram illustrates a hypothetical metabolic pathway where a metabolic block
could lead to the accumulation of Methyltartronic acid. This is a simplified representation for
illustrative purposes and requires experimental validation.
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Hypothesized Pathway Leading to Methyltartronic Acid Accumulation.

Conclusion

Methyltartronic acid is a compound with several synonyms, the most common being Isomalic
acid and its IUPAC name, 2-hydroxy-2-methylpropanedioic acid. While detailed experimental
data is somewhat limited in publicly accessible literature, its structural characteristics allow for
the application of standard organic chemistry techniques for its synthesis, purification, and
analysis. Its potential role as a biomarker in inborn errors of metabolism warrants further
investigation, which could open new avenues for the diagnosis and understanding of these
complex genetic disorders. This guide serves as a foundational resource for researchers and
professionals in the field, highlighting the current state of knowledge and identifying areas for
future research.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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